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Compound of Interest

Compound Name: Bafilomycin A1

Cat. No.: B1667706

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bafilomycin Al is a macrolide antibiotic derived from Streptomyces griseus. It is a potent and
specific inhibitor of vacuolar H+-ATPase (V-ATPase), a proton pump responsible for the
acidification of intracellular organelles such as lysosomes and endosomes.[1] By inhibiting V-
ATPase, Bafilomycin Al prevents the fusion of autophagosomes with lysosomes, effectively
blocking the late stages of autophagy.[1][2] This property makes it an invaluable tool in cell
biology research, particularly for studying autophagy, apoptosis, and cellular trafficking.[2][3]
This document provides a detailed protocol for the preparation of a stock solution of
Bafilomycin Al in dimethyl sulfoxide (DMSO).

Quantitative Data Summary

A compilation of the key quantitative data for Bafilomycin Al is presented in the table below. It
is important to note that the solubility of Bafilomycin A1 in DMSO can vary between suppliers.

[1](21[4]
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Parameter Value Source(s)
Molecular Weight 622.83 g/mol [11[3114115]
Molecular Formula Cs35H5809 [11[415]
Solubility in DMSO 0.1 mg/mL to 100 mg/mL [1112][31[4][6]
Recommended Stock
) 1mM-10 mM [11[7118]
Concentration
Typical Working Concentration 10 nM -1 uM [1][4]
N -20°C, desiccated, protected
Storage (Lyophilized Powder) ) [L10719]
from light
Storage (DMSO Stock o
-20°C, in aliquots [11[71[10]

Solution)

Stability (in DMSO)

Up to 3 months at -20°C

[1]

Experimental Protocol: Preparation of a1 mM
Bafilomycin Al Stock Solution

This protocol describes the preparation of a 1 mM stock solution of Bafilomycin Al in DMSO.

Materials:

Procedure:

Bafilomycin Al (lyophilized powder)

Sterile, amber microcentrifuge tubes

Calibrated micropipettes and sterile tips

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

o Pre-equilibration: Allow the vial of lyophilized Bafilomycin Al and the DMSO to equilibrate

to room temperature before opening to prevent condensation of atmospheric moisture.
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e Reconstitution Calculation: To prepare a 1 mM stock solution, the amount of DMSO required
will depend on the mass of Bafilomycin Al. For example, to reconstitute 100 pg of
Bafilomycin A1 (MW: 622.83 g/mol ) to a 1 mM concentration, you would add 160.56 pL of
DMSO.[1]

o Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing
the Bafilomycin A1 powder.

o Vortexing: Cap the vial securely and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.[8]

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[1]

[7]

o Storage: Store the aliquots at -20°C, protected from light.[1][7] For long-term storage, the
use of a desiccant is recommended.[7]
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Caption: Workflow for Bafilomycin A1 Stock Solution Preparation.

Signaling Pathway Inhibition
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Caption: Bafilomycin Al inhibits the fusion of autophagosomes and lysosomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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